4-[(2-Nitrophenyl)acetyl]morpholine

• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 1-morpholin-4-yl-2-(2-nitrophenyl)ethanone
• InChI: InChI=1S/C12H14N2O4/c15-12(13-5-7-18-8-6-13)9-10-3-1-2-4-11(10)14(16)17/h1-4H,5-9H2
• InChI Key: HHNWUVFHZWJTRU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=CC=C2[N+](=O)[O-]
• solubility: > [ug/mL]

Description

4-[(2-Nitrophenyl)acetyl]morpholine is a morpholine derivative characterized by a 2-nitrophenylacetyl substituent attached to the morpholine ring. Morpholine derivatives are widely studied for their diverse chemical reactivity and applications in pharmaceuticals, agrochemicals, and materials science. The nitro group at the ortho position on the phenyl ring introduces steric and electronic effects that influence the compound’s reactivity and biological activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

4-(4-Nitrophenyl)morpholine

• Structure : Features a para-nitrophenyl group directly attached to morpholine.
• Synthesis : Prepared via nucleophilic substitution of 4-nitrochlorobenzene with morpholine in the presence of a base (e.g., K₂CO₃) .
• Applications : Acts as an intermediate in antitumor drug synthesis and exhibits anticancer activity due to aromatic stacking interactions in its crystal structure .
• Key Differences : The para-nitro group allows for planar aromatic interactions, enhancing stability in solid-state structures. In contrast, the ortho-nitro group in 4-[(2-Nitrophenyl)acetyl]morpholine may hinder such interactions due to steric effects .

4-[(3-Fluorophenyl)acetyl]morpholine

• Structure : Contains a 3-fluorophenylacetyl substituent.
• Physicochemical Properties: Molecular formula C₁₂H₁₄FNO₂ (Molar mass: 223.24 g/mol).
• Key Differences : Fluorine substitution alters electronic properties without introducing steric bulk, unlike the ortho-nitro group .

4-(4-Nitrophenyl)thiomorpholine

• Structure : Thiomorpholine (sulfur-containing analog) with a para-nitrophenyl group.
• Synthesis : Achieved via transition metal-free N-arylation or nucleophilic substitution using thiomorpholine and nitro-substituted aryl halides .
• Key Differences : Sulfur in thiomorpholine increases lipophilicity and modulates pharmacokinetic behavior compared to oxygen-containing morpholine derivatives .

Physicochemical and Crystallographic Properties

• 4-[(2-Nitrophenyl)acetyl]morpholine : Predicted to exhibit moderate polarity due to the nitro and carbonyl groups. Steric hindrance from the ortho-nitro group may reduce crystallinity compared to para-substituted analogs.
• 4-(4-Nitrophenyl)morpholine : Crystallizes in a chair conformation with aromatic stacking (interplanar distance: 3.772 Å), enhancing thermal stability .
• Thiomorpholine Derivatives : Sulfur’s larger atomic radius may distort ring conformations, affecting packing efficiency in crystals .